Cas no 1270547-43-7 (1-[3-(TRIFLUOROMETHOXY)PHENYL]PROP-2-EN-1-AMINE)

1-[3-(Trifluoromethoxy)phenyl]prop-2-en-1-amine is a fluorinated aromatic amine derivative characterized by the presence of a trifluoromethoxy (–OCF₃) group and a propenylamine (–CH=CH–CH₂NH₂) substituent on the benzene ring. This compound is of interest in medicinal and agrochemical research due to its structural features, which may enhance binding affinity and metabolic stability. The trifluoromethoxy group contributes to increased lipophilicity and electron-withdrawing effects, while the propenylamine moiety offers potential for further functionalization. Its applications include serving as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals and specialty chemicals. The compound’s stability and reactivity make it suitable for controlled synthetic modifications.

1-[3-(TRIFLUOROMETHOXY)PHENYL]PROP-2-EN-1-AMINE structure

1270547-43-7 structure

Product Name:1-[3-(TRIFLUOROMETHOXY)PHENYL]PROP-2-EN-1-AMINE

CAS No:1270547-43-7

MF:C₁₀H₁₀F₃NO

MW:217.18771314621

CID:5582591

PubChem ID:138109958

Update Time:2025-10-30

1-[3-(TRIFLUOROMETHOXY)PHENYL]PROP-2-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

- 1-[3-(TRIFLUOROMETHOXY)PHENYL]PROP-2-EN-1-AMINE
- Benzenemethanamine, α-ethenyl-3-(trifluoromethoxy)-
- N15310
- 1270547-43-7
- Inchi： 1S/C10H10F3NO/c1-2-9(14)7-4-3-5-8(6-7)15-10(11,12)13/h2-6,9H,1,14H2
- InChI Key： FJVOODMDPVTHGQ-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=CC(=C1)C(C=C)N)(F)F

Computed Properties

Exact Mass: 217.07144843g/mol
Monoisotopic Mass: 217.07144843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 35.2Å²

1-[3-(TRIFLUOROMETHOXY)PHENYL]PROP-2-EN-1-AMINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1847107-1g	1-(3-(Trifluoromethoxy)phenyl)prop-2-en-1-amine	1270547-43-7	98%	1g	￥4977.00	2024-08-09

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Additional information on 1-[3-(TRIFLUOROMETHOXY)PHENYL]PROP-2-EN-1-AMINE

1-[3-(TRIFLUOROMETHOXY)PHENYL]PROP-2-EN-1-AMINE: A Comprehensive Overview

1-[3-(TRIFLUOROMETHOXY)PHENYL]PROP-2-EN-1-AMINE, with the CAS number 1270547-43-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as 3-trifluoromethoxyphenylpropenylamine, has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to this compound.

The molecular structure of 1-[3-(TRIFLUOROMETHOXY)PHENYL]PROP-2-EN-1-AMINE is characterized by a phenyl ring substituted with a trifluoromethoxy group at the 3-position, connected via a propenyl chain to an amine group. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations. The trifluoromethoxy group, in particular, is known for its electron-withdrawing nature, which can influence the reactivity of the molecule in different chemical environments.

Recent studies have highlighted the importance of 3-trifluoromethoxyphenylpropenylamine in medicinal chemistry. Researchers have explored its potential as a lead compound for developing novel therapeutic agents. For instance, investigations into its ability to modulate enzyme activity or interact with specific biological targets have revealed promising results. These findings underscore the compound's role in drug discovery pipelines.

In terms of synthesis, several methodologies have been reported for the preparation of 1-[3-(TRIFLUOROMETHOXY)PHENYL]PROP-2-EN-1-AMINE. Traditional approaches often involve multi-step reactions, including nucleophilic substitutions or coupling reactions. However, recent advancements in catalytic processes and green chemistry have led to more efficient and environmentally friendly synthesis routes. These innovations not only enhance the scalability of production but also align with current sustainability goals in the chemical industry.

The pharmacological profile of 3-trifluoromethoxyphenylpropenylamine has been extensively studied. Preclinical data suggest that this compound exhibits potent bioactivity against various disease models. For example, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, research into its anti-tumor properties has shown promising results, indicating its potential role in oncology.

Beyond its pharmacological applications, 1-[3-(TRIFLUOROMETHOXY)PHENYL]PROP-2-EN-1-AMINE has also found utility in material science. Its unique electronic properties make it a suitable candidate for applications in organic electronics and optoelectronic devices. Recent breakthroughs in this area have further expanded its potential uses, highlighting its versatility across multiple disciplines.

In conclusion, 1-[3-(TRIFLUOROMETHOXY)PHENYL]PROP-2-EN-1-